Cas no 2171985-66-1 (3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal)

• Product Name: 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal
• CAS No: 2171985-66-1
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 6568433
• PubChem ID: 165603150
• Update Time: 2025-06-09

3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal
• 2171985-66-1
• EN300-1622757

• Inchi： 1S/C8H10BrNOS/c1-8(2,5-11)3-7-6(9)4-10-12-7/h4-5H,3H2,1-2H3
• InChI Key： YLEFZIPVVYAMBA-UHFFFAOYSA-N
• SMILES： BrC1C=NSC=1CC(C=O)(C)C

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal

Professional Introduction to 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal (CAS No. 2171985-66-1)

3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2171985-66-1, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiazole moiety, which is a heterocyclic compound consisting of sulfur, nitrogen, and carbon atoms. This feature makes it particularly interesting for researchers exploring novel pharmacophores and bioactive molecules.

The presence of a 4-bromo substituent in the thiazole ring enhances the reactivity and versatility of the molecule. Bromine is known for its ability to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthesizing complex organic molecules. This attribute makes 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal a valuable intermediate in synthetic chemistry. Furthermore, the aldehyde functional group at the second carbon position provides another site for further functionalization, enabling the creation of more diverse derivatives.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal suggests that it may possess similar bioactivities or serve as a precursor for molecules with enhanced therapeutic potential. Current research is exploring its efficacy in inhibiting specific enzymes and pathways associated with various diseases.

The synthesis of 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the thiazole ring is particularly critical and must be conducted under controlled conditions to avoid unwanted side products. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo substituent with high selectivity. These methods align with the broader trend in pharmaceutical synthesis towards greener and more efficient processes.

One of the most exciting aspects of this compound is its potential role in developing novel therapeutic agents. Researchers are investigating its interactions with biological targets such as enzymes and receptors using computational modeling and experimental techniques. Preliminary studies have shown promising results in terms of binding affinity and selectivity for certain therapeutic targets. These findings are particularly relevant given the increasing demand for targeted therapies that minimize side effects.

The structural features of 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal also make it an attractive candidate for material science applications beyond pharmaceuticals. The aldehyde group can be used to form Schiff bases or other coordination complexes with metal ions, which have applications in catalysis and material science. Additionally, the bromo substituent allows for further derivatization into polymers or other functional materials through polymerization or cross-linking reactions.

In conclusion, 3-(4-bromo-1,2-thiazol-5-yl)-2,2-dimethylpropanal (CAS No. 2171985-66-1) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features enable diverse applications ranging from drug development to advanced materials engineering. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in scientific innovation.